Cas no 1189127-05-6 (3-ethynylphenylboronic acid)

• Product name: 3-ethynylphenylboronic acid
• CAS No: 1189127-05-6
• MF: C₈H₇BO₂
• MW: 145.95098233223
• MDL: MFCD17677372
• CID: 1035955

3-ethynylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Ethynylphenyl)boronic acid
• 3-Ethynylphenylboronic acid
• B-(3-ETHYNYLPHENYL)-BORONIC ACID
• BORONIC ACID,B-(3-ETHYNYLPHENYL)
• B-(3-Ethynylphenyl)boronic acid
• 3190AA
• PB21242
• FCH1174720
• AK112046
• AX8220380
• BORONIC ACID, B-(3-ETHYNYLPHENYL)-
• 3-ethynylphenylboronic acid

• MDL： MFCD17677372
• Inchi： 1S/C8H7BO2/c1-2-7-4-3-5-8(6-7)9(10)11/h1,3-6,10-11H
• InChI Key： RYWSMYJBXIZVRL-UHFFFAOYSA-N
• SMILES： O([H])B(C1C([H])=C([H])C([H])=C(C#C[H])C=1[H])O[H]

Computed Properties

• Exact Mass: 146.05400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Topological Polar Surface Area: 40.5

Experimental Properties

• PSA: 40.46000
• LogP: -0.65230

3-ethynylphenylboronic acid Security Information

3-ethynylphenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%